[2-[(3,5-dichloropyridin-2-yl)amino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate

• IUPAC Name: [2-[(3,5-dichloropyridin-2-yl)amino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• InChI: InChI=1S/C18H17Cl2N3O5S/c1-12-2-4-13(5-3-12)6-7-29(26,27)22-10-17(25)28-11-16(24)23-18-15(20)8-14(19)9-21-18/h2-9,22H,10-11H2,1H3,(H,21,23,24)/b7-6+
• InChI Key: DQURJMOHYJAIKZ-VOTSOKGWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(=O)OCC(=O)NC2=C(C=C(C=N2)Cl)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(=O)OCC(=O)NC2=C(C=C(C=N2)Cl)Cl
• Molecular Formula: C18H17Cl2N3O5S
• Molecular Weight: 458.3 g/mol

Description

[2-[(3,5-dichloropyridin-2-yl)amino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate is a useful research compound. Its molecular formula is C18H17Cl2N3O5S and its molecular weight is 458.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Intermediate Applications

• Improved Synthesis of Clopidogrel Sulfate : A study by Hu Jia-peng (2012) describes an improved synthesis pathway for Clopidogrel sulfate, a compound structurally related but focuses on a synthesis technique that has advantages such as high yield, good quality, and suitability for industrialization. This technique might offer insights into the synthesis of complex compounds including the one you're interested in (Hu Jia-peng, 2012).

• Synthesis of New Optically Active Poly(azo-ester-imide)s : Research by A. Hajipour et al. (2009) details the synthesis of new polymers through interfacial polycondensation, showcasing methods that might be applicable for creating materials with specific optical activities, potentially relevant for materials science applications (Hajipour et al., 2009).

• Synthesis of Heterocyclic Systems : A study by Lovro Selič et al. (1997) explores the use of certain esters in synthesizing heterocyclic systems, providing a methodological foundation that could be relevant for the synthesis and study of complex chemicals including the one mentioned (Selič et al., 1997).

Applications in Material Science and Biology

• Photoelectric Conversion Properties : Zhong‐Sheng Wang et al. (2000) investigated hemicyanine derivatives for their photoelectric conversion properties in sensitized nanocrystalline TiO2 electrodes. This research indicates the potential use of complex organic compounds in solar energy conversion and might offer insights into the applications of your compound in similar contexts (Wang et al., 2000).

• Antimicrobial Activities of Thiazoles : Wagnat W. Wardkhan et al. (2008) synthesized derivatives with antimicrobial activities, showcasing how structural modifications can lead to biological activity. This may suggest potential research directions into the biological activities of similar compounds (Wardkhan et al., 2008).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available sources.